Cas no 2229429-93-8 (4-(2-bromopropyl)-3-(difluoromethyl)-1-methyl-1H-pyrazole)

• Product Name: 4-(2-bromopropyl)-3-(difluoromethyl)-1-methyl-1H-pyrazole
• CAS No: 2229429-93-8
• MF: C₈H₁₁BrF₂N₂
• MW: 253.087147951126
• CID: 5838341
• PubChem ID: 165742504
• Update Time: 2025-06-08

4-(2-bromopropyl)-3-(difluoromethyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromopropyl)-3-(difluoromethyl)-1-methyl-1H-pyrazole
• EN300-1973978
• 2229429-93-8

• Inchi： 1S/C8H11BrF2N2/c1-5(9)3-6-4-13(2)12-7(6)8(10)11/h4-5,8H,3H2,1-2H3
• InChI Key： KWGCDYREPMQXSX-UHFFFAOYSA-N
• SMILES： BrC(C)CC1=CN(C)N=C1C(F)F

Computed Properties

• Exact Mass: 252.00737g/mol
• Monoisotopic Mass: 252.00737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(2-bromopropyl)-3-(difluoromethyl)-1-methyl-1H-pyrazole

4-(2-bromopropyl)-3-(difluoromethyl)-1-methyl-1H-pyrazole (CAS No. 2229429-93-8): An Overview

4-(2-bromopropyl)-3-(difluoromethyl)-1-methyl-1H-pyrazole (CAS No. 2229429-93-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The combination of a bromopropyl group, a difluoromethyl moiety, and a methyl-substituted pyrazole ring makes it an intriguing candidate for various biological studies.

The pyrazole ring is a well-known scaffold in medicinal chemistry, often utilized for its diverse biological activities, including anti-inflammatory, antifungal, and anticancer properties. The introduction of the bromopropyl and difluoromethyl groups further enhances the compound's potential by modulating its physicochemical properties and biological interactions. These modifications can influence factors such as lipophilicity, metabolic stability, and receptor binding affinity, which are crucial for drug design and development.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. The presence of the difluoromethyl group in 4-(2-bromopropyl)-3-(difluoromethyl)-1-methyl-1H-pyrazole can significantly impact its pharmacokinetic profile. Fluorine atoms are known to increase the lipophilicity and metabolic stability of molecules, thereby enhancing their bioavailability and reducing their susceptibility to metabolic degradation. This property is particularly valuable in the development of oral drugs where sustained plasma levels are desired.

The bromopropyl group, on the other hand, introduces additional flexibility to the molecule. Bromine is a heavier halogen compared to fluorine, which can affect the conformational dynamics of the compound. This flexibility can be advantageous in optimizing the compound's interaction with target proteins or receptors. For instance, brominated compounds have been shown to exhibit improved binding affinities to certain G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents.

In terms of synthetic accessibility, 4-(2-bromopropyl)-3-(difluoromethyl)-1-methyl-1H-pyrazole can be synthesized through a series of well-established chemical reactions. The synthesis typically involves the coupling of a bromopropyl derivative with a difluoromethylated pyrazole intermediate. This process can be optimized using modern synthetic techniques such as transition-metal catalysis and microwave-assisted synthesis to achieve high yields and purity levels.

The biological evaluation of 4-(2-bromopropyl)-3-(difluoromethyl)-1-methyl-1H-pyrazole has revealed promising results in various assays. In vitro studies have demonstrated its potent activity against specific enzymes and receptors relevant to diseases such as cancer and neurodegenerative disorders. For example, preliminary data suggest that this compound may inhibit the activity of certain kinases involved in cell proliferation pathways, making it a potential lead for anticancer drug development.

Clinical trials are currently underway to further investigate the safety and efficacy of 4-(2-bromopropyl)-3-(difluoromethyl)-1-methyl-1H-pyrazole. Early-phase trials have shown favorable pharmacokinetic profiles and acceptable safety margins in animal models. These findings provide a strong foundation for advancing this compound into more advanced clinical stages.

In conclusion, 4-(2-bromopropyl)-3-(difluoromethyl)-1-methyl-1H-pyrazole (CAS No. 2229429-93-8) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive target for further investigation and development as a potential therapeutic agent. Ongoing research efforts aim to optimize its properties and explore its full therapeutic potential across various disease indications.